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Compound of Interest

Compound Name: 2-Iodo-5-methoxyphenol

Cat. No.: B1600464 Get Quote

As a Senior Application Scientist, it is understood that meticulous handling of chemical

reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound

within the laboratory, culminating in its safe and compliant disposal. This guide provides a

comprehensive, technically grounded framework for the proper disposal of 2-Iodo-5-
methoxyphenol (CAS No. 41046-70-2), ensuring the safety of personnel and adherence to

environmental regulations. The procedures outlined herein are designed to be self-validating,

integrating the "why" behind each step to foster a culture of safety and responsibility.

Hazard Profile & Immediate Safety Precautions
2-Iodo-5-methoxyphenol is a halogenated phenolic compound that presents multiple hazards.

Understanding its risk profile is the first step in ensuring safe handling and disposal. All

personnel handling this compound must be familiar with its Safety Data Sheet (SDS) and the

following precautions.

GHS Hazard Summary
The Globally Harmonized System (GHS) classification for 2-Iodo-5-methoxyphenol mandates

specific handling protocols due to its potential health and environmental effects.
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 3 / 4
H301/H302: Toxic or

Harmful if swallowed

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
1 / 2

H318/H319: Causes

serious eye damage

or irritation

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Hazardous to the

Aquatic Environment

(Acute)

2 / 3
H401/H402: Toxic or

Harmful to aquatic life

Hazardous to the

Aquatic Environment

(Chronic)

2

H411: Toxic to aquatic

life with long lasting

effects

Mandatory Personal Protective Equipment (PPE) &
Handling
The causality for PPE selection is directly linked to the compound's hazard profile. Adherence

to these standards is non-negotiable.

Eye Protection: Due to the risk of serious eye damage, ANSI Z87.1-compliant safety glasses

with side shields are the minimum requirement. When handling larger quantities or if there is

a risk of dust generation, a face shield should be worn in addition to safety glasses.

Hand Protection: Wear chemically resistant nitrile gloves. 2-Iodo-5-methoxyphenol is a skin

irritant, and prolonged contact must be avoided. Always inspect gloves for tears or punctures

before use and change them immediately if contamination is suspected.
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Body Protection: A standard laboratory coat must be worn and kept fully fastened to protect

against skin contact.

Respiratory Protection: All handling of solid 2-Iodo-5-methoxyphenol must be conducted in

a certified chemical fume hood to prevent inhalation of dust, which can cause respiratory

irritation.

General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled. Wash

hands thoroughly with soap and water after handling and before leaving the laboratory.

Waste Characterization and Segregation
Proper disposal begins with correct waste characterization. As an iodinated organic compound,

2-Iodo-5-methoxyphenol is classified as a halogenated organic waste. It must never be

disposed of in regular trash or down the drain.

Under the Resource Conservation and Recovery Act (RCRA), hazardous wastes are assigned

specific codes. While 2-Iodo-5-methoxyphenol is not explicitly listed by name, wastes from

tri-, tetra-, or pentachlorophenols carry codes like F027. By principle, this compound should be

treated with the same level of caution. Your institution's Environmental Health & Safety (EHS)

department will provide the specific waste codes applicable under local and federal regulations.

The following diagram outlines the critical decision-making process for waste segregation.
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Generated Waste
(Solid, Contaminated Material, or Liquid)

Does the waste contain
2-Iodo-5-methoxyphenol?

Halogenated
Organic Waste

  Yes  

Non-Halogenated
Organic Waste

  No, but contains
  other organic solvents  

Aqueous Waste
(Check pH & Contaminants)

  No, aqueous solution
  (e.g., buffer)  

Non-Hazardous
Solid Waste

  No, non-contaminated
  general lab trash  
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Spill Occurs

Alert Personnel
& Secure Area

Assess Spill Size
& Location

Don Appropriate PPE

 Small & Contained 

Call EHS/
Emergency Response

 Large or Uncontained 

Contain Spill &
Prevent Dust

Collect Solid Waste
into Hazardous Container

Decontaminate
Spill Area

Dispose of all
Cleanup Materials

as Hazardous Waste

Report Incident
to Supervisor & EHS

Click to download full resolution via product page
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To cite this document: BenchChem. [Operational Guide for the Safe Disposal of 2-Iodo-5-
methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600464#2-iodo-5-methoxyphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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